Cas no 1341772-49-3 (1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine)

• Product Name: 1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine
• CAS No: 1341772-49-3
• MF: C₁₁H₁₀FN₃
• MW: 203.215605258942
• CID: 5572952
• Update Time: 2025-05-22

1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanamine, 2-(4-fluorophenyl)-
• 1-[2-(4-Fluorophenyl)pyrimidin-4-yl]methanamine
• 1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine

• Inchi： 1S/C11H10FN3/c12-9-3-1-8(2-4-9)11-14-6-5-10(7-13)15-11/h1-6H,7,13H2
• InChI Key： ZKNZKABPMDNAGF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)=NC=CC(CN)=N1

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 255.8±40.0 °C(Predicted)
• pka: 6.72±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine

Comprehensive Overview of 1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine (CAS No. 1341772-49-3): Properties, Applications, and Research Insights

1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine (CAS No. 1341772-49-3) is a fluorinated pyrimidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound's molecular framework, characterized by a pyrimidine core substituted with a 4-fluorophenyl group and an aminomethyl side chain, makes it a versatile intermediate in drug discovery and material science. Researchers are particularly interested in its role as a building block for designing novel bioactive molecules, given its ability to modulate electronic and steric properties in target systems.

In recent years, the demand for fluorinated compounds like 1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine has surged, driven by their enhanced metabolic stability and membrane permeability—key attributes in medicinal chemistry. This aligns with trending searches such as "fluorine in drug design" and "pyrimidine-based therapeutics," reflecting the scientific community's focus on optimizing pharmacokinetics. The compound's CAS No. 1341772-49-3 is frequently queried in databases like SciFinder and Reaxys, underscoring its relevance in high-impact research areas such as kinase inhibitors and central nervous system (CNS) targeting agents.

Synthetic routes to 1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine often involve multi-step protocols, including Pd-catalyzed cross-coupling and nucleophilic aromatic substitution, which are widely discussed in forums on "heterocyclic synthesis optimization." Its crystalline form and solubility profile are also critical for formulation scientists, addressing common queries like "improving API bioavailability." Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a prerequisite for preclinical studies.

Beyond pharmaceuticals, 1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine finds niche applications in agrochemicals and functional materials. Its fluorine atom contributes to pesticidal activity, resonating with searches for "eco-friendly crop protection." Additionally, its π-conjugated system is explored in organic electronics, linking to trending topics like "OLED material innovation." This dual utility positions the compound as a cross-disciplinary asset, meeting both industrial and academic needs.

Ongoing studies investigate the structure-activity relationships (SAR) of 1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine, particularly its interactions with biological targets. Computational tools such as molecular docking and QSAR modeling are employed to predict its binding affinity, addressing popular queries like "AI in drug discovery." These efforts align with the broader shift toward rational drug design, reducing reliance on trial-and-error approaches.

In summary, 1-2-(4-Fluorophenyl)pyrimidin-4-ylmethanamine (CAS No. 1341772-49-3) exemplifies the convergence of synthetic chemistry, pharmacology, and materials science. Its adaptability to diverse applications—from small-molecule drugs to advanced materials—ensures sustained interest, as evidenced by its prominence in peer-reviewed literature and patent filings. Future research will likely explore its scalable synthesis and derivatization potential, further solidifying its role in innovation pipelines.